Cas no 1527841-83-3 (1-(2-chlorophenyl)cyclobutylmethanol)

• Product Name: 1-(2-chlorophenyl)cyclobutylmethanol
• CAS No: 1527841-83-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5756350
• PubChem ID: 83686066
• Update Time: 2025-05-25

1-(2-chlorophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1964531
• [1-(2-chlorophenyl)cyclobutyl]methanol
• 1527841-83-3
• 1-(2-chlorophenyl)cyclobutyl]methanol
• 1-(2-chlorophenyl)cyclobutylmethanol

• Inchi： 1S/C11H13ClO/c12-10-5-2-1-4-9(10)11(8-13)6-3-7-11/h1-2,4-5,13H,3,6-8H2
• InChI Key： UHCHMZCPRMIKIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(CO)CCC1

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chlorophenyl)cyclobutylmethanol

Comprehensive Overview of 1-(2-chlorophenyl)cyclobutylmethanol (CAS No. 1527841-83-3): Properties, Applications, and Research Insights

1-(2-chlorophenyl)cyclobutylmethanol (CAS No. 1527841-83-3) is a specialized organic compound garnering significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a cyclobutyl ring with a 2-chlorophenyl group, offering a versatile scaffold for drug discovery and material science applications. Researchers frequently search for "synthesis of 1-(2-chlorophenyl)cyclobutylmethanol" or "CAS 1527841-83-3 applications," reflecting its growing relevance in synthetic chemistry.

The compound's molecular formula and structural configuration contribute to its potential as an intermediate in bioactive molecule development. Recent studies highlight its role in modulating enzyme activity, particularly in kinase inhibition pathways—a hot topic in oncology research. Queries like "1-(2-chlorophenyl)cyclobutylmethanol solubility" and "stability under physiological conditions" dominate academic discussions, underscoring its pharmacokinetic importance.

From a synthetic perspective, 1527841-83-3 presents interesting challenges for stereoselective preparation. Modern green chemistry approaches, including catalytic asymmetric synthesis and flow chemistry techniques, are being explored to optimize its production—addressing the industry's demand for sustainable processes. Environmental considerations also drive searches for "biodegradation of chlorophenyl derivatives," linking this compound to broader ecological conversations.

Analytical characterization of 1-(2-chlorophenyl)cyclobutylmethanol typically involves advanced techniques like NMR spectroscopy (particularly ¹³C and ¹H analysis) and high-resolution mass spectrometry. The chlorophenyl moiety's distinct electronic effects create characteristic spectral patterns that aid in compound identification—a frequent subject in analytical chemistry forums and "CAS 1527841-83-3 spectral data" searches.

Material science applications are emerging for this compound, with patent literature suggesting utility in liquid crystal formulations and polymeric photoinitiators. The cyclobutyl ring's conformational rigidity offers advantages in designing advanced functional materials, aligning with trends in "smart material development" and "organic electronic components"—key phrases in contemporary materials research.

Safety assessments of 1527841-83-3 follow standard OECD guidelines, with particular attention to its chlorinated aromatic component. While not classified as hazardous under current regulations, proper handling protocols are emphasized in technical documents—addressing common queries about "personal protective equipment for chlorophenyl compounds" and "laboratory storage recommendations."

The commercial availability of 1-(2-chlorophenyl)cyclobutylmethanol through specialty chemical suppliers has expanded in recent years, with purity specifications typically ranging from 95% to 99%. This availability supports its growing use in high-throughput screening libraries, responding to pharmaceutical industry demands captured in searches for "building blocks for medicinal chemistry."

Future research directions for CAS 1527841-83-3 may explore its potential in bioconjugation chemistry or as a precursor for fluorinated analogs—topics gaining traction in drug development circles. The compound's balanced lipophilicity, as indicated by computational logP predictions, makes it particularly interesting for CNS-targeting therapeutics, connecting to popular inquiries about "blood-brain barrier penetration" strategies.